Cas no 1804477-51-7 (3-(Difluoromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 3-(Difluoromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1804477-51-7
• MF: C₉H₄F₆N₂O
• MW: 270.131282806396
• CID: 4831063
• Update Time: 2025-06-08

3-(Difluoromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C9H4F6N2O/c10-5-3-4(1-2-16)17-8(6(5)7(11)12)18-9(13,14)15/h3,7H,1H2
• InChI Key： PPKARKZDIDVKRD-UHFFFAOYSA-N
• SMILES： FC1C=C(CC#N)N=C(C=1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 325
• XLogP3: 2.8
• Topological Polar Surface Area: 45.9

Additional information on 3-(Difluoromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-6-acetonitrile

Comprehensive Overview of 3-(Difluoromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1804477-51-7)

3-(Difluoromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1804477-51-7) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and advanced material science. Its unique molecular structure, featuring multiple fluorine substituents, makes it a valuable intermediate for synthesizing compounds with enhanced bioactivity and stability. The difluoromethyl, fluoro, and trifluoromethoxy groups contribute to its lipophilicity and metabolic resistance, which are critical properties for modern chemical applications.

In recent years, the demand for fluorinated compounds like 3-(Difluoromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-6-acetonitrile has surged due to their role in developing next-generation crop protection agents. With growing concerns about food security and sustainable agriculture, researchers are actively exploring molecules that can improve pesticide efficacy while minimizing environmental impact. This compound's pyridine-acetonitrile backbone is particularly promising for designing novel insecticides and herbicides, aligning with the global push for greener agrochemical solutions.

From a pharmaceutical perspective, CAS No. 1804477-51-7 is being investigated for its potential in drug discovery. Fluorinated pyridines are known to enhance the bioavailability and target specificity of therapeutic agents, making them indispensable in oncology and CNS drug development. The compound's trifluoromethoxy moiety, in particular, has been linked to improved blood-brain barrier penetration—a hot topic in neurodegenerative disease research. As AI-driven drug design gains traction, molecules like this are increasingly prioritized in virtual screening libraries.

The synthesis and application of 3-(Difluoromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-6-acetonitrile also intersect with cutting-edge material science. Fluorine-rich compounds are essential for creating water-repellent coatings, high-performance polymers, and electrolyte additives for lithium-ion batteries—areas experiencing explosive growth due to renewable energy trends. Industry leaders frequently search for "fluorinated pyridine derivatives for battery materials" or "high-value fluorine intermediates," reflecting this compound's commercial relevance.

Analytical characterization of CAS No. 1804477-51-7 typically involves advanced techniques like 19F NMR spectroscopy and LC-MS, which are frequently discussed in academic forums. Its stability under various pH conditions and thermal properties make it a subject of interest for process chemists optimizing large-scale production. Notably, the compound's acetonitrile group offers versatile reactivity for further functionalization, a feature highlighted in recent patents for customized molecular architectures.

Environmental and regulatory considerations surrounding fluorinated compounds have also shaped research directions. While not classified as hazardous, the biodegradation pathways of such molecules are actively studied to address emerging concerns about PFAS alternatives. This aligns with frequent search queries like "eco-friendly fluorochemicals" and "sustainable halogenated intermediates," demonstrating the compound's position at the intersection of innovation and environmental stewardship.

In conclusion, 3-(Difluoromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-6-acetonitrile represents a multifaceted chemical building block with cross-industry applications. Its value proposition lies in the synergistic effects of its difluoromethyl, trifluoromethoxy, and pyridine functionalities—addressing contemporary challenges in agriculture, medicine, and materials engineering. As synthetic methodologies evolve and computational chemistry advances, this compound is poised to play a pivotal role in developing technologies that meet 21st-century sustainability and performance demands.